Cas no 2624108-88-7 (1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate)

• Product Name: 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate
• CAS No: 2624108-88-7
• MF: C₁₄H₂₂FNO₅
• MW: 303.326588153839
• MDL: MFCD33550866
• CID: 5672128
• PubChem ID: 155977925
• Update Time: 2025-09-23

1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2624108-88-7
• EN300-26869156
• 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-5-oxo-, 1,2-bis(1,1-dimethylethyl) ester, (2S,4R)-

• MDL： MFCD33550866
• Inchi： 1S/C14H22FNO5/c1-13(2,3)20-11(18)9-7-8(15)10(17)16(9)12(19)21-14(4,5)6/h8-9H,7H2,1-6H3/t8-,9+/m1/s1
• InChI Key： ZPBXGONAMUFGQV-BDAKNGLRSA-N
• SMILES： F[C@H]1C(N(C(=O)OC(C)(C)C)[C@H](C(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 303.14820096g/mol
• Monoisotopic Mass: 303.14820096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 389.7±42.0 °C(Predicted)
• pka: -6.61±0.60(Predicted)

Additional information on 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate

Comprehensive Overview of 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate (CAS No. 2624108-88-7)

The compound 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate (CAS No. 2624108-88-7) is a highly specialized chiral pyrrolidine derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique structural features, including the fluoro substitution and tert-butyl ester groups, make it a valuable intermediate for the development of pharmaceuticals and agrochemicals. Researchers are increasingly exploring its potential in asymmetric synthesis and as a building block for bioactive molecules.

One of the key reasons for the growing interest in 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate is its role in the synthesis of fluorinated compounds. Fluorination is a hot topic in drug discovery, as the introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. This compound, with its 4-fluoro moiety, serves as a versatile precursor for creating fluorinated analogs of natural products and drugs, addressing the demand for improved metabolic stability and bioavailability.

In addition to its pharmaceutical applications, 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate is also being investigated for its potential in material science. The tert-butyl groups provide steric hindrance, which can be exploited to control the reactivity and selectivity of chemical reactions. This property is particularly useful in the design of catalysts and ligands for asymmetric transformations, a field that has seen rapid advancements due to the need for enantioselective synthesis in industry.

The synthesis and characterization of 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate have been the subject of several recent studies. Analytical techniques such as NMR spectroscopy, HPLC, and X-ray crystallography have been employed to confirm its structure and purity. These studies highlight the compound's stability under various conditions, making it a reliable choice for further chemical modifications. The availability of detailed spectroscopic data has also facilitated its adoption in high-throughput screening and combinatorial chemistry.

Another area where 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate shows promise is in the development of prodrugs. The tert-butyl esters can be selectively hydrolyzed to reveal carboxylic acid functionalities, which are often required for biological activity. This feature aligns with current trends in prodrug design, where researchers aim to improve drug delivery and reduce side effects. The compound's chiral centers further enhance its utility in creating enantiomerically pure prodrugs, a critical consideration in modern drug development.

Environmental and regulatory considerations are also driving the interest in 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate. As the chemical industry moves toward greener and more sustainable practices, the demand for efficient and atom-economical synthetic routes has increased. This compound's well-defined reactivity and compatibility with various green chemistry protocols make it an attractive candidate for sustainable synthesis. Researchers are exploring its use in catalytic processes and flow chemistry, which minimize waste and energy consumption.

In summary, 1,2-di-tert-butyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate (CAS No. 2624108-88-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes, combined with the growing demand for fluorinated and chiral building blocks, position it as a valuable tool for researchers. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and materials.